Cas no 338749-78-3 (N-{[3-(4-Chlorophenyl)-5-isoxazolyl]methyl}-2-(diethylamino)acetamide)

• Product Name: N-{[3-(4-Chlorophenyl)-5-isoxazolyl]methyl}-2-(diethylamino)acetamide
• CAS No: 338749-78-3
• MF: C₁₆H₂₀ClN₃O₂
• MW: 321.801902770996
• CID: 5014315
• Update Time: 2023-08-25

N-{[3-(4-Chlorophenyl)-5-isoxazolyl]methyl}-2-(diethylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{[3-(4-chlorophenyl)-1,2-oxazol-5-yl]methyl}-2-(diethylamino)acetamide
• N-{[3-(4-chlorophenyl)-5-isoxazolyl]methyl}-2-(diethylamino)acetamide
• N-{[3-(4-Chlorophenyl)-5-isoxazolyl]methyl}-2-(diethylamino)acetamide

• Inchi： 1S/C16H20ClN3O2/c1-3-20(4-2)11-16(21)18-10-14-9-15(19-22-14)12-5-7-13(17)8-6-12/h5-9H,3-4,10-11H2,1-2H3,(H,18,21)
• InChI Key： BJBJLYQOXHUQGU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(CNC(CN(CC)CC)=O)ON=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 344
• XLogP3: 2.6
• Topological Polar Surface Area: 58.4